Cas no 745784-06-9 ((4-Bromoquinolin-3-yl)boronic acid)

• Product Name: (4-Bromoquinolin-3-yl)boronic acid
• CAS No: 745784-06-9
• MF: C₉H₇BBrNO₂
• MW: 251.872381448746
• MDL: MFCD05664126
• CID: 1035926
• PubChem ID: 53398550
• Update Time: 2025-04-20

(4-Bromoquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromoquinolin-3-yl)boronic acid
• 4-Bromoquinoline-3-boronic acid
• 745784-06-9
• FD10197
• FT-0746703
• DTXSID80694502
• CS-0113156
• (4-Bromoquinolin-3-yl)boronicacid
• AB22294
• AKOS015950234
• 4-Bromoquinoline-3-boronicacid
• 4-Bromoquinoline-3-boronic acid, 97%
• DB-074848

• MDL： MFCD05664126
• Inchi： 1S/C9H7BBrNO2/c11-9-6-3-1-2-4-8(6)12-5-7(9)10(13)14/h1-5,13-14H
• InChI Key： MJWHSJOTPNCANL-UHFFFAOYSA-N
• SMILES： BrC1C(B(O)O)=CN=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 250.97500
• Monoisotopic Mass: 250.97532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: 0.67710